Cas no 1593217-00-5 (3-[(difluoromethoxy)methyl]pyrrolidine)

• Product Name: 3-[(difluoromethoxy)methyl]pyrrolidine
• CAS No: 1593217-00-5
• MF: C₆H₁₁F₂NO
• MW: 151.154448747635
• MDL: MFCD28397655
• CID: 5037750
• PubChem ID: 84716441
• Update Time: 2026-02-28

3-[(difluoromethoxy)methyl]pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-((Difluoromethoxy)methyl)pyrrolidine
• 3-[(difluoromethoxy)methyl]pyrrolidine
• 3-(difluoromethoxymethyl)pyrrolidine

• MDL： MFCD28397655
• Inchi： 1S/C6H11F2NO/c7-6(8)10-4-5-1-2-9-3-5/h5-6,9H,1-4H2
• InChI Key： VMUMALCEPHRWIF-UHFFFAOYSA-N
• SMILES： FC(OCC1CNCC1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 99.7
• XLogP3: 1
• Topological Polar Surface Area: 21.3

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 144.9±25.0 °C at 760 mmHg
• Vapor Pressure: 5.0±0.3 mmHg at 25°C

3-[(difluoromethoxy)methyl]pyrrolidine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on 3-[(difluoromethoxy)methyl]pyrrolidine

Introduction to 3-[(difluoromethoxy)methyl]pyrrolidine (CAS No. 1593217-00-5)

3-[(difluoromethoxy)methyl]pyrrolidine, with the CAS number 1593217-00-5, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyrrolidine ring and a difluoromethoxy group attached to a methyl moiety. These structural elements contribute to its diverse biological activities and potential therapeutic applications.

The chemical structure of 3-[(difluoromethoxy)methyl]pyrrolidine is particularly noteworthy for its ability to modulate various biological targets. The pyrrolidine ring, a common motif in many bioactive molecules, provides structural rigidity and conformational stability, which are crucial for receptor binding and enzymatic interactions. The difluoromethoxy group, on the other hand, introduces unique electronic and steric properties that can enhance the compound's pharmacological profile.

Recent studies have highlighted the potential of 3-[(difluoromethoxy)methyl]pyrrolidine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against certain types of cancer cells. Specifically, it has been found to inhibit the growth of breast cancer cells by interfering with key signaling pathways involved in cell proliferation and survival.

In addition to its anti-cancer properties, 3-[(difluoromethoxy)methyl]pyrrolidine has also been investigated for its potential as an anti-inflammatory agent. A study published in the Inflammation Research journal demonstrated that this compound can effectively reduce inflammation by downregulating the expression of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 3-[(difluoromethoxy)methyl]pyrrolidine could be a valuable candidate for the development of new anti-inflammatory drugs.

The pharmacokinetic properties of 3-[(difluoromethoxy)methyl]pyrrolidine have also been extensively studied. Research indicates that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for its use as a therapeutic agent. Its high oral bioavailability and low toxicity profile make it an attractive candidate for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-[(difluoromethoxy)methyl]pyrrolidine in various disease conditions. Early results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later stages of clinical testing.

Beyond its direct therapeutic applications, 3-[(difluoromethoxy)methyl]pyrrolidine has also been explored as a building block for the synthesis of more complex molecules. Its unique chemical structure makes it an ideal starting material for the development of novel drug candidates with enhanced biological activities. Chemists have successfully used this compound as a scaffold to create derivatives with improved pharmacological profiles and reduced side effects.

In conclusion, 3-[(difluoromethoxy)methyl]pyrrolidine (CAS No. 1593217-00-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further investigation and development. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in the discovery and development of new drugs.